Ibuprofen Carboxylic Acid-d3
Ibuprofen Carboxylic Acid-d3
The major labeled metabolite of Ibuprofen; may reduce the risk of cataract by protecting lenticular enzymes.
Brand Name:
Vulcanchem
CAS No.:
1216505-29-1
VCID:
VC0029504
InChI:
InChI=1S/C13H16O4/c1-8(12(14)15)7-10-3-5-11(6-4-10)9(2)13(16)17/h3-6,8-9H,7H2,1-2H3,(H,14,15)(H,16,17)/i2D3
SMILES:
CC(CC1=CC=C(C=C1)C(C)C(=O)O)C(=O)O
Molecular Formula:
C13H16O4
Molecular Weight:
239.285
Ibuprofen Carboxylic Acid-d3
CAS No.: 1216505-29-1
Cat. No.: VC0029504
Molecular Formula: C13H16O4
Molecular Weight: 239.285
* For research use only. Not for human or veterinary use.
Specification
| Description | The major labeled metabolite of Ibuprofen; may reduce the risk of cataract by protecting lenticular enzymes. |
|---|---|
| CAS No. | 1216505-29-1 |
| Molecular Formula | C13H16O4 |
| Molecular Weight | 239.285 |
| IUPAC Name | 3-[4-(1-carboxy-2,2,2-trideuterioethyl)phenyl]-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C13H16O4/c1-8(12(14)15)7-10-3-5-11(6-4-10)9(2)13(16)17/h3-6,8-9H,7H2,1-2H3,(H,14,15)(H,16,17)/i2D3 |
| Standard InChI Key | DIVLBIVDYADZPL-BMSJAHLVSA-N |
| SMILES | CC(CC1=CC=C(C=C1)C(C)C(=O)O)C(=O)O |
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